N-(2-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide

• IUPAC Name: N-(2-bromophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H11BrN2OS/c14-10-5-1-2-6-11(10)16-12(17)9-18-13-7-3-4-8-15-13/h1-8H,9H2,(H,16,17)
• InChI Key: UALPYGISOQPJQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=CC=CC=N2)Br
• Molecular Formula: C13H11BrN2OS
• Molecular Weight: 323.21 g/mol

Description

N-(2-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide, also known as BP2PS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. BP2PS is a derivative of acetamide and is characterized by the presence of a pyridine ring and a bromophenyl group in its molecular structure.

Scientific Research Applications

Synthesis and Biological Evaluation

N-(2-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide derivatives have been synthesized and studied for various biological activities. For instance:

• Anticonvulsant Activity:
  • A study presented the synthesis and evaluation of anticonvulsant activity of N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, showcasing the design of these compounds as analogs with chain amide bound. This study emphasized the role of the pyrrolidine-2,5-dione core fragment for anticonvulsant activity and highlighted some derivatives demonstrating moderate binding to neuronal voltage-sensitive sodium channels (Kamiński et al., 2015).
• In Vivo Protective Studies:
  • Research on bis-quaternary 2-(hydroxyimino)-N-(pyridin-3-yl) acetamide derivatives demonstrated their effectiveness in mitigating diisopropylphosphorofluoridate (DFP) poisoning, indicating the potential of these derivatives as antidotes in vivo (Kumar et al., 2014).

Effects on Learning and Memory

• A study synthesized a derivative (piperazin-1-yl 2-(1-pyridin-2-yl-ethoxy) acetamide) and assessed its impact on memory ability in mice, indicating a potential application of similar compounds in cognitive enhancement or neuroprotective therapies (Li Ming-zhu).

Interaction with Receptors and Imaging Applications

• Some derivatives have been explored for their affinity and selectivity towards receptors, suggesting applications in neuroimaging or neurodegenerative disorder research. For example, a study on fluoroethoxy and fluoropropoxy substituted acetamides showed high in vitro affinity and selectivity for peripheral benzodiazepine receptors, indicating their potential use in imaging for neurodegenerative disorders (Fookes et al., 2008).

Miscellaneous Applications

• Further applications include studies on analgesic and antipyretic agents, hepatoprotective and nephroprotective activities, and their effects on gastrointestinal absorption, showcasing the broad research spectrum of N-(2-bromophenyl)-2-(pyridin-2-ylsulfanyl)acetamide derivatives (Ahmad et al., 2012; Doğruer et al., 2000; Mizuta et al., 1990).